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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949

A Comparative Analysis of 4-Cyclohexyl-2-methyl-2-butanol and Other Synthetic Lily-of-the-
Valley Fragrance Ingredients

For researchers, scientists, and professionals in drug development, the selection of fragrance
ingredients extends beyond mere olfactory preference, touching upon aspects of performance,
stability, and safety. This guide provides an objective comparison of 4-Cyclohexyl-2-methyl-2-
butanol (also known as Coranol) with other prominent synthetic lily-of-the-valley (muguet)
fragrances, supported by available data and detailed experimental methodologies.

The natural fragrance of lily-of-the-valley is notoriously difficult to extract for commercial
purposes, leading to the chemical synthesis of various aroma compounds that mimic its
delicate, fresh, and green floral scent.[1][2][3] Among these, 4-Cyclohexyl-2-methyl-2-butanol
has emerged as a significant ingredient, valued for its unique scent profile and performance
characteristics.[4][5][6] Other historically and commercially important muguet odorants include
Lilial, Bourgeonal, and Hydroxycitronellal.

Olfactory Profile Comparison

The olfactory character of these synthetic molecules, while all aiming to reproduce the essence
of lily-of-the-valley, exhibits distinct nuances. 4-Cyclohexyl-2-methyl-2-butanol is described
as having a floral, rosy, and fresh scent with spicy notes of rosewood and coriander.[5][6][7][8]
In contrast, Lilial possesses a more classic floral, green, and powdery muguet scent, while
Bourgeonal is characterized by a fresh, watery, and aldehydic floral aroma.[9][10]
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A critical parameter for fragrance performance is the odor detection threshold, which indicates
the minimum concentration of a substance detectable by the human nose. Lower thresholds
signify a more potent aroma.

Odor Detection
Chemical Name CAS Number Threshold (ng/L in
air)

Fragrance
Compound

4-Cyclohexyl-2-
4-Cyclohexyl-2- )
methyl-2-butanol 83926-73-2 Data not available
methylbutan-2-ol

(Coranol)
3-(4-tert-

Lilial Butylphenyl)-2- 80-54-6 0.27[7][11]
methylpropanal
3-(4-tert-

Bourgeonal 18127-01-0 0.4[4]
Butylphenyl)propanal

Performance Characteristics: Substantivity and
Stability

Substantivity, or the longevity of a fragrance on a substrate, is a key performance indicator. 4-
Cyclohexyl-2-methyl-2-butanol is noted for being much longer-lasting than Linalool, a
common fragrance ingredient, with a reported odor life of 18 hours on a smelling strip.[12]

Chemical stability is crucial for maintaining the intended scent profile in various product bases
and under different environmental conditions. 4-Cyclohexyl-2-methyl-2-butanol is described
as a very stable building block in fragrance formulations.[12] In contrast, aldehydes like Lilial
are known to be less stable over the long term and have a tendency to oxidize.[9]
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Fragrance Compound Substantivity Chemical Stability
4-Cyclohexyl-2-methyl-2- Long-lasting (18 hours on a

Y Y Y g. g ( Very stable[12]
butanol (Coranol) smelling strip)[12]
Lilial Moderate Prone to oxidation[9]

Aldehydic, susceptible to

Bourgeonal Moderate o
oxidation

Safety and Regulatory Profile

The safety of fragrance ingredients is under continuous scrutiny. 4-Cyclohexyl-2-methyl-2-
butanol is classified as causing serious eye damage and being toxic to aquatic life with long-
lasting effects.[4] Lilial has faced stricter regulations due to its potential for reproductive toxicity
and has been banned for use in cosmetics in the European Union since March 2022.[9]

Fragrance Compound Key Safety and Regulatory Information

GHS: H318 (Causes serious eye damage),

4-Cyclohexyl-2-methyl-2-butanol (Coranol) H411 (Toxic to aquatic life with long lasting
effects)[4]
Lilal Banned in EU cosmetics due to reproductive
ilial
toxicity concerns; potential skin sensitizer.[9]
Aldehydic structure, potential for skin
Bourgeonal

sensitization.

Experimental Protocols

To ensure objective and reproducible comparisons of fragrance performance, standardized
experimental protocols are essential.

Gas Chromatography-Olfactometry (GC-O) for Odor
Profile and Threshold Determination
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Objective: To separate and identify the individual volatile components of a fragrance and
determine their respective odor characteristics and detection thresholds.

Methodology:

o Sample Preparation: Prepare serial dilutions of the fragrance compound in an appropriate
solvent (e.g., ethanaol).

 Instrumentation: Utilize a gas chromatograph equipped with a sniffing port (olfactometer) and
a mass spectrometer (MS) detector. The effluent from the capillary column is split between
the MS and the sniffing port.

e GC Conditions:
o Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

o Injector Temperature: Set to a temperature that ensures volatilization without thermal
degradation (e.g., 250°C).

o Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher
temperature (e.g., 280°C) at a controlled rate (e.g., 5°C/min) to separate compounds
based on their boiling points.

o Carrier Gas: Use an inert gas like Helium at a constant flow rate.

o Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records
the retention time, odor descriptor, and intensity of each detected scent.

o Data Analysis: Correlate the sensory data with the mass spectrometry data to identify the
compounds responsible for specific odors. The odor threshold can be determined by
analyzing the serial dilutions and identifying the lowest concentration at which the odor is
detected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. jcanoingenieria.com [jcanoingenieria.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1590949?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590949?utm_src=pdf-custom-synthesis
https://jcanoingenieria.com/catalogo/Notas%20de%20aplicaciones/Salud%20y%20bellleza/The%20Characterization%20of%20Perfume%20Fragrances%20Using%20GCMS%20Application%20Note.pdf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

2. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation |
allanchem.com [allanchem.com]

e 3. health.ec.europa.eu [health.ec.europa.eu]

e 4. 4-Cyclohexyl-2-methyl-2-butanol | The Fragrance Conservatory
[fragranceconservatory.com]

e 5. s4science.at [s4science.at]

e 6. 4-Cyclohexyl-2-methyl-2-butanol | C11H220 | CID 14434313 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. Lilial - Wikipedia [en.wikipedia.org]
» 8. dropofodor.com [dropofodor.com]

» 9. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

e 10. 83926-73-2 CAS MSDS (4-Cyclohexyl-2-methyl-2-butanol) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 11. What Are Aldehydes And How Are They Used In Perfumery? [alphaaromatics.com]
e 12. Lilial | The Fragrance Conservatory [fragranceconservatory.com]

 To cite this document: BenchChem. [4-Cyclohexyl-2-methyl-2-butanol vs. other lily-of-the-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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